{2-[(4-methoxybenzylidene)hydrazono]-4-oxo-1,3-thiazolidin-5-yl}acetic acid

• IUPAC Name: 2-[(2E)-2-[(E)-(4-methoxyphenyl)methylidenehydrazinylidene]-4-oxo-1,3-thiazolidin-5-yl]acetic acid
• InChI: InChI=1S/C13H13N3O4S/c1-20-9-4-2-8(3-5-9)7-14-16-13-15-12(19)10(21-13)6-11(17)18/h2-5,7,10H,6H2,1H3,(H,17,18)(H,15,16,19)/b14-7+
• InChI Key: IXAFTOCVNVDRDI-VGOFMYFVSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=NN=C2NC(=O)C(S2)CC(=O)O
• Isomeric SMILES: COC1=CC=C(C=C1)/C=N/N=C/2\NC(=O)C(S2)CC(=O)O
• Molecular Formula: C13H13N3O4S
• Molecular Weight: 307.33 g/mol

Description

{2-[(4-methoxybenzylidene)hydrazono]-4-oxo-1,3-thiazolidin-5-yl}acetic acid is a thiazolidine derivative that has been widely studied for its potential applications in various fields of science. This compound has been synthesized using different methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of {2-[(4-methoxybenzylidene)hydrazono]-4-oxo-1,3-thiazolidin-5-yl}acetic acid is not fully understood. However, studies have shown that this compound exerts its anti-inflammatory and anti-cancer effects by inhibiting the activity of cyclooxygenase-2 (COX-2) and inducing apoptosis in cancer cells. It has also been suggested that this compound may act as a DNA intercalator and inhibit the activity of topoisomerase II.
Biochemical and physiological effects:
Studies have shown that this compound has anti-inflammatory, anti-cancer, antibacterial, and antifungal effects. It has also been shown to have antioxidant and hepatoprotective effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using {2-[(4-methoxybenzylidene)hydrazono]-4-oxo-1,3-thiazolidin-5-yl}acetic acid in lab experiments is its potential as a multi-targeted agent. This compound has been shown to have activity against different targets, which makes it a promising candidate for drug development. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of {2-[(4-methoxybenzylidene)hydrazono]-4-oxo-1,3-thiazolidin-5-yl}acetic acid. One of the directions is the development of more efficient synthesis methods that can improve the yield and purity of the compound. Another direction is the study of the compound's potential as a drug candidate for different diseases, such as cancer, inflammation, and infectious diseases. Further studies on the mechanism of action and the structure-activity relationship of this compound may also provide insights for the development of more potent and selective analogs.

Synthesis Methods

{2-[(4-methoxybenzylidene)hydrazono]-4-oxo-1,3-thiazolidin-5-yl}acetic acid can be synthesized using different methods. One of the methods involves the reaction between 4-methoxybenzaldehyde and thiosemicarbazide in the presence of acetic acid, followed by the reaction with ethyl chloroacetate. The resulting compound is then treated with sodium hydroxide to obtain the final product.

Scientific Research Applications

{2-[(4-methoxybenzylidene)hydrazono]-4-oxo-1,3-thiazolidin-5-yl}acetic acid has been studied for its potential applications in different fields of science. In the field of medicinal chemistry, this compound has shown promising results as an anti-inflammatory and anti-cancer agent. It has also been studied for its potential use as an antibacterial and antifungal agent.